1-(2-Thienylsulfonyl)-1H-benzotriazole
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Overview
Description
1-(2-Thienylsulfonyl)-1H-benzotriazole, also known as TSBT, is a chemical compound that has been extensively studied for its potential applications in various fields. This compound belongs to the class of benzotriazole derivatives, which are known for their diverse biological activities.
Scientific Research Applications
1-(2-Thienylsulfonyl)-1H-benzotriazole has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has been shown to have anti-inflammatory, anti-tumor, and anti-viral activities. In agriculture, this compound has been used as a fungicide and insecticide. In materials science, this compound has been used as a corrosion inhibitor and as a dye for textiles.
Mechanism of Action
The mechanism of action of 1-(2-Thienylsulfonyl)-1H-benzotriazole is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation. This compound has also been shown to modulate the activity of various signaling pathways, including the MAPK/ERK pathway and the NF-κB pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. At low concentrations, this compound has been shown to have anti-inflammatory effects by inhibiting the activity of COX-2. At higher concentrations, this compound has been shown to have cytotoxic effects on cancer cells by inducing apoptosis. This compound has also been shown to have antiviral effects by inhibiting the replication of certain viruses.
Advantages and Limitations for Lab Experiments
1-(2-Thienylsulfonyl)-1H-benzotriazole has several advantages for lab experiments, including its high solubility in water and its low toxicity. However, this compound has several limitations, including its low stability in acidic and basic solutions and its sensitivity to light and heat.
Future Directions
There are several future directions for the research on 1-(2-Thienylsulfonyl)-1H-benzotriazole. One direction is to investigate the potential applications of this compound in the treatment of inflammatory diseases, such as arthritis and colitis. Another direction is to explore the potential applications of this compound in the treatment of viral infections, such as influenza and COVID-19. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to optimize its synthesis process.
Synthesis Methods
The synthesis of 1-(2-Thienylsulfonyl)-1H-benzotriazole involves the reaction of 2-mercaptobenzothiazole with chlorosulfonic acid, followed by the reaction of the resulting product with sodium azide and copper powder. The final step involves the reaction of the intermediate product with 2-aminobenzenesulfonic acid. The overall yield of the synthesis process is around 30%.
properties
IUPAC Name |
1-thiophen-2-ylsulfonylbenzotriazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N3O2S2/c14-17(15,10-6-3-7-16-10)13-9-5-2-1-4-8(9)11-12-13/h1-7H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIOONDNEXQNNPQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN2S(=O)(=O)C3=CC=CS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N3O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50396768 |
Source
|
Record name | 1-(2-THIENYLSULFONYL)-1H-BENZOTRIAZOLE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50396768 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
394245-72-8 |
Source
|
Record name | 1-(2-THIENYLSULFONYL)-1H-BENZOTRIAZOLE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50396768 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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